1(2H)-Naphthalenone, 3,4-dihydro-2-(4-morpholinylmethyl)-

• Molecular Formula: C15H19NO2
• Molecular Weight: 245.32 g/mol
• IUPAC Name: 2-(morpholin-4-ylmethyl)-3,4-dihydro-2H-naphthalen-1-one
• InChI: InChI=1S/C15H19NO2/c17-15-13(11-16-7-9-18-10-8-16)6-5-12-3-1-2-4-14(12)15/h1-4,13H,5-11H2
• InChI Key: ZSTAKEHYXGXVEV-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2C(=O)C1CN3CCOCC3
• CAS No.: 7353-60-8

Description

1(2H)-Naphthalenone, 3,4-dihydro-2-(4-morpholinylmethyl)- is a chemical compound that belongs to the class of naphthalenones This compound is characterized by the presence of a morpholinylmethyl group attached to the naphthalenone structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1(2H)-Naphthalenone, 3,4-dihydro-2-(4-morpholinylmethyl)- typically involves the reaction of naphthalenone derivatives with morpholine under specific conditions. The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale chemical reactors and continuous flow processes. The use of advanced purification techniques such as chromatography and crystallization is essential to achieve the required quality standards for commercial applications.

Chemical Reactions Analysis

Types of Reactions

1(2H)-Naphthalenone, 3,4-dihydro-2-(4-morpholinylmethyl)- undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, leading to the formation of oxidized products.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, resulting in reduced products.

Substitution: This reaction involves the replacement of one functional group with another, often using specific reagents and conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Common reducing agents include sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4).

Substitution: Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, thiols).

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield naphthalenone derivatives with additional oxygen-containing functional groups, while reduction may produce more saturated compounds.

Scientific Research Applications

1(2H)-Naphthalenone, 3,4-dihydro-2-(4-morpholinylmethyl)- has a wide range of applications in scientific research, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is investigated for its potential therapeutic applications, particularly in the development of new drugs.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 1(2H)-Naphthalenone, 3,4-dihydro-2-(4-morpholinylmethyl)- involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 1-[2-(3,4-Dihydro-2(1H)-isoquinolinyl)propyl]-2-methyl-3-[2-(4-morpholinylmethyl)benzyl]guanidin
• 1-[2-(3,4-Dihydro-2(1H)-isoquinolinyl)-2-methylpropyl]-2-methyl-3-[2-(4-morpholinylmethyl)benzyl]

Uniqueness

1(2H)-Naphthalenone, 3,4-dihydro-2-(4-morpholinylmethyl)- is unique due to its specific structural features and the presence of the morpholinylmethyl group